Cas no 872-49-1 (5-Chloro-1-methylimidazole)

5-Chloro-1-methylimidazole structure
5-Chloro-1-methylimidazole structure
Product Name:5-Chloro-1-methylimidazole
CAS No:872-49-1
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD00014505
CID:40117
PubChem ID:70105
Update Time:2024-10-26

5-Chloro-1-methylimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-methyl-1H-imidazole
    • 5-Chloro-1-methylimidazole
    • 1-METHYL-5-CHLOROIMIDAZOLE
    • 5-Chloro-1-methyl-1H-imidazole nitrate
    • 1H-Imidazole, 5-chloro-1-methyl-
    • NYDGOZPYEABERA-UHFFFAOYSA-N
    • zlchem 661
    • PubChem7612
    • KSC494E7D
    • ZLD0111
    • 5-Chloro-1-methyl-1H-imidazole #
    • STK505483
    • SBB004296
    • I1C772
    • CC
    • 5-Chloro-1-methyl-1H-imidazole (ACI)
    • Imidazole, 5-chloro-1-methyl- (7CI, 8CI)
    • AS-14596
    • CS-0151157
    • NS00022853
    • MFCD00014505
    • EINECS 212-827-6
    • 5-Chloro-1-methylimidazole, 98%
    • C2317
    • DTXSID50236175
    • AKOS001284087
    • Z168874650
    • P3P78L5UT9
    • 872-49-1
    • SY041529
    • AA-516/30012007
    • EN300-24053
    • InChI=1/C4H5ClN2/c1-7-3-6-2-4(7)5/h2-3H,1H
    • imidazole, 5-chloro-1-methyl-
    • DB-019260
    • W10455
    • ALBB-008663
    • SCHEMBL1132866
    • MDL： MFCD00014505
    • Inchi： 1S/C4H5ClN2/c1-7-3-6-2-4(7)5/h2-3H,1H3
    • InChI Key： NYDGOZPYEABERA-UHFFFAOYSA-N
    • SMILES： ClC1N(C)C=NC=1
    • BRN： 110509

Computed Properties

  • Exact Mass: 116.01400
  • Monoisotopic Mass: 116.014126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.25 g/mL at 25 °C(lit.)
  • Melting Point: 82-85°C(11 mmHg)
  • Boiling Point: 85°C/11mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C
  • Refractive Index: n20/D 1.511(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 17.82000
  • LogP: 1.07350
  • Solubility: Insoluble in water

5-Chloro-1-methylimidazole Security Information

5-Chloro-1-methylimidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-1-methylimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Frontier Specialty Chemicals
Y15636-5 g
5-Chloro-1-methylimidazole
 872-49-1
5g
 $ 63.00 2022-11-04
Frontier Specialty Chemicals
Y15636-25 g
5-Chloro-1-methylimidazole
 872-49-1
25g
 $ 195.00 2022-11-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C834715-5g
5-Chloro-1-methylimidazole
 872-49-1 98%
5g
 411.30 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
330205-1G
5-Chloro-1-methylimidazole
 872-49-1
1g
 ¥1141.03 2023-12-08
Chemenu
CM187177-25g
5-Chloro-1-methyl-1H-imidazole
 872-49-1 98%
25g
 $224 2021-08-05
TRC
C369185-1g
5-Chloro-1-methylimidazole
 872-49-1
1g
 $ 87.00 2023-09-08
TRC
C369185-2g
5-Chloro-1-methylimidazole
 872-49-1
2g
 $ 161.00 2023-09-08
TRC
C369185-5g
5-Chloro-1-methylimidazole
 872-49-1
5g
 $ 339.00 2023-09-08
TRC
C369185-10g
5-Chloro-1-methylimidazole
 872-49-1
10g
 $ 655.00 2023-04-18
TRC
C369185-20g
5-Chloro-1-methylimidazole
 872-49-1
20g
 $ 1258.00 2023-04-18

5-Chloro-1-methylimidazole Production Method

Production Method 1

616-47-7 616-47-7
872-49-1 872-49-1
Reaction Conditions
1.1 Reagents: N-Chloro-N-(phenylsulfonyl)benzenesulfonamide Solvents: Acetonitrile ;  15 min, 0 °C
1.2 Reagents: Water Solvents: Dichloromethane ;  10 - 15 min, 20 - 25 °C
Reference
Activator free, expeditious and eco-friendly chlorination of activated arenes by N-chloro-N-(phenylsulfonyl)benzene sulfonamide (NCBSI)
Misal, Balu; et al, Tetrahedron Letters, 2021, 63,

Production Method 2

15965-31-8 15965-31-8
872-49-1 872-49-1
Reaction Conditions
Reference
Alkylation of 4(5)-substituted imidazoles
Benjes, Paul; et al, Heterocycles, 1994, 37(2), 735-8

Production Method 3

34495-37-9 34495-37-9
872-49-1 872-49-1
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 4

288-32-4 288-32-4
872-49-1 872-49-1
4897-21-6 4897-21-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 5

586966-09-8 586966-09-8
872-49-1 872-49-1
4897-21-6 4897-21-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 6

78162-58-0 78162-58-0
872-49-1 872-49-1
4897-21-6 4897-21-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 7

288-32-4 288-32-4
13360-57-1 13360-57-1
872-49-1 872-49-1
4897-21-6 4897-21-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 8

615-35-0 615-35-0
872-49-1 872-49-1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ,  Phosphorus pentachloride
Reference
Synthesis of 1-methyl-4-nitro-5-substituted imidazole and substituted imidazolothiazole derivatives as possible antiparasitic agents
Mukherjee, Anita; et al, Indian Journal of Chemistry, 1989, (5), 391-6

Production Method 9

615-35-0 615-35-0
872-49-1 872-49-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Phosphorus pentachloride Solvents: Water ;  rt → 70 °C; 3.5 min, 70 °C; 9 h, cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 9 - 10
Reference
A new synthetic technique of 5-chloro-1-methyl-4-nitroimidazole
Liu, Cong; et al, Huaxue Yanjiu Yu Yingyong, 2010, 22(5), 646-647

Production Method 10

615-35-0 615-35-0
872-49-1 872-49-1
Reaction Conditions
Reference
Diuretics. I. 3-Substituted paraxanthines
Blicke, F. F.; et al, Journal of the American Chemical Society, 1954, 76, 3653-5

Production Method 11

15965-30-7 15965-30-7
872-49-1 872-49-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Acetonitrile ;  2 h, rt
1.2 24 h, rt
Reference
Novel Chloroimidazolium-Based Ionic Liquids: Synthesis, Characterisation and Behaviour as Solvents to Control Reaction Outcome
Hawker, Rebecca R.; et al, ChemPlusChem, 2016, 81(6), 574-583

Production Method 12

15965-31-8 15965-31-8
872-49-1 872-49-1
Reaction Conditions
1.1 Reagents: Methylmagnesium chloride Solvents: Tetrahydrofuran ;  30 min, rt
1.2 rt; 20 h, 70 °C; 70 °C → rt
1.3 Reagents: Methanol ;  neutralized
Reference
Direct, Regioselective N-Alkylation of 1,3-Azoles
Chen, Shuai; et al, Organic Letters, 2016, 18(1), 16-19

Production Method 13

872-49-1 872-49-1
Reaction Conditions
1.1 Solvents: Water ;  cooled; 1 h, cooled
2.1 Reagents: Sodium hydroxide ,  Phosphorus pentachloride Solvents: Water ;  rt → 70 °C; 3.5 min, 70 °C; 9 h, cooled
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 9 - 10
Reference
A new synthetic technique of 5-chloro-1-methyl-4-nitroimidazole
Liu, Cong; et al, Huaxue Yanjiu Yu Yingyong, 2010, 22(5), 646-647

Production Method 14

15965-31-8 15965-31-8
872-49-1 872-49-1
4897-21-6 4897-21-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 15

586965-46-0 586965-46-0
872-49-1 872-49-1
4897-21-6 4897-21-6
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

5-Chloro-1-methylimidazole Raw materials

5-Chloro-1-methylimidazole Preparation Products

5-Chloro-1-methylimidazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:872-49-1)5-Chloro-1-methylimidazole
Order Number:sfd16643
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:872-49-1)5-氯-1-甲基咪唑
Order Number:LE5738604
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com

5-Chloro-1-methylimidazole Related Literature

Related Categories

872-49-1 (5-Chloro-1-methylimidazole) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:872-49-1)5-Chloro-1-methylimidazole
sfd16643
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:872-49-1)5-氯-1-甲基咪唑
LE5738604
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email